3-(2,6-Difluorophenyl)-5-trifluoromethylbenzoic acid, 95%

• IUPAC Name: 3-(2,6-difluorophenyl)-5-(trifluoromethyl)benzoic acid
• InChI: InChI=1S/C14H7F5O2/c15-10-2-1-3-11(16)12(10)7-4-8(13(20)21)6-9(5-7)14(17,18)19/h1-6H,(H,20,21)
• InChI Key: CNRRCAIIQLYFSM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)C2=CC(=CC(=C2)C(F)(F)F)C(=O)O)F
• Molecular Formula: C14H7F5O2
• DSSTOX Substance ID: DTXSID50689708
• Molecular Weight: 302.20 g/mol
• CAS RN: 1261959-81-2

Description

3-(2,6-Difluorophenyl)-5-trifluoromethylbenzoic acid (DFTBA) is an organic acid compound with a wide range of applications in scientific research. It is a white crystalline solid with a melting point of 206-208°C, and has a molecular formula of C10H5F6O2. DFTBA has a wide range of biological activities, including cytotoxicity, cell cycle arrest, apoptosis, and anti-inflammatory activities. It is also used in the synthesis of various other organic compounds.

Scientific Research Applications

3-(2,6-Difluorophenyl)-5-trifluoromethylbenzoic acid, 95% has a wide range of applications in scientific research. It has been used in the synthesis of various organic compounds, such as 2,6-difluorobenzoic acid, 3-trifluoromethylbenzoic acid, and 5-trifluoromethyl-2-fluorobenzoic acid. It has also been used in the synthesis of drugs, such as the anti-cancer drug 5-fluorouracil and the anti-inflammatory drug etodolac. In addition, 3-(2,6-Difluorophenyl)-5-trifluoromethylbenzoic acid, 95% has been used in the synthesis of polymers and other materials.

Mechanism of Action

3-(2,6-Difluorophenyl)-5-trifluoromethylbenzoic acid, 95% has been found to have a wide range of biological activities, including cytotoxicity, cell cycle arrest, apoptosis, and anti-inflammatory activities. The exact mechanism of action of 3-(2,6-Difluorophenyl)-5-trifluoromethylbenzoic acid, 95% is not yet fully understood, but it is believed to act by inhibiting the enzyme cyclooxygenase-2 (COX-2). COX-2 is an enzyme involved in the production of prostaglandins, which are molecules that play a role in inflammation and other biological processes. Inhibition of COX-2 by 3-(2,6-Difluorophenyl)-5-trifluoromethylbenzoic acid, 95% could lead to the inhibition of inflammation and other biological processes.
Biochemical and Physiological Effects
3-(2,6-Difluorophenyl)-5-trifluoromethylbenzoic acid, 95% has been found to have a wide range of biochemical and physiological effects. It has been found to inhibit the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins. Inhibition of COX-2 by 3-(2,6-Difluorophenyl)-5-trifluoromethylbenzoic acid, 95% could lead to the inhibition of inflammation and other biological processes. In addition, 3-(2,6-Difluorophenyl)-5-trifluoromethylbenzoic acid, 95% has been found to have cytotoxic, cell cycle arrest, and apoptosis-inducing effects in cancer cells.

Advantages and Limitations for Lab Experiments

3-(2,6-Difluorophenyl)-5-trifluoromethylbenzoic acid, 95% has several advantages for use in laboratory experiments. It is a relatively inexpensive compound, and is readily available from chemical suppliers. It is also relatively stable, and can be stored for long periods of time without significant degradation. Additionally, 3-(2,6-Difluorophenyl)-5-trifluoromethylbenzoic acid, 95% has a wide range of biological activities, making it a useful tool for studying the effects of various compounds on biological systems.
However, 3-(2,6-Difluorophenyl)-5-trifluoromethylbenzoic acid, 95% also has some limitations. It is a relatively new compound, and its exact mechanism of action is not yet fully understood. Additionally, 3-(2,6-Difluorophenyl)-5-trifluoromethylbenzoic acid, 95% has not been extensively studied, and its effects on humans are not yet fully known.

Future Directions

Given the wide range of biological activities of 3-(2,6-Difluorophenyl)-5-trifluoromethylbenzoic acid, 95%, there are a number of potential future directions for research. One potential direction is to further study the mechanism of action of 3-(2,6-Difluorophenyl)-5-trifluoromethylbenzoic acid, 95%, in order to better understand how it affects biological systems. Additionally, further research could be done to study the effects of 3-(2,6-Difluorophenyl)-5-trifluoromethylbenzoic acid, 95% on humans, in order to determine its potential therapeutic applications. Finally, further research could be done to explore the potential applications of 3-(2,6-Difluorophenyl)-5-trifluoromethylbenzoic acid, 95% in the synthesis of other organic compounds and materials.

Synthesis Methods

3-(2,6-Difluorophenyl)-5-trifluoromethylbenzoic acid, 95% is synthesized by a two-step process. The first step involves the reaction of 2,6-difluorobenzoic acid with trifluoromethanesulfonic anhydride (TFSA) in the presence of a base such as sodium hydroxide. This reaction yields the difluorotrifluoromethylbenzoic acid, which is then reacted with sodium borohydride to obtain 3-(2,6-Difluorophenyl)-5-trifluoromethylbenzoic acid, 95%.